6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C11H11N3S/c1-5-7(3)15-11-9(5)6(2)8(4-12)10(13)14-11/h1-3H3,(H2,13,14)
• InChI Key: IWTSWAKZUXOUES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=C(C(=N2)N)C#N)C)C
• Molecular Formula: C11H11N3S
• Molecular Weight: 217.29 g/mol

Description

6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile is a chemical compound that has gained a lot of attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a thieno[2,3-b]pyridine ring system and an amino group at the 6th position. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile in lab experiments is its potent anti-cancer activity. This compound has been found to exhibit activity against various types of cancer cells, making it a potential drug candidate for the treatment of cancer. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile. One of the major areas of research is in the development of new drugs for the treatment of cancer. This compound has shown promising results in preclinical studies and could be further developed as a potential drug candidate. Another area of research is in the study of the mechanism of action of this compound. Further studies are needed to fully understand how this compound works and how it can be optimized for use in various applications. Finally, there is a need for further studies to optimize the synthesis of this compound and to develop new methods for its production.

Synthesis Methods

The synthesis of 6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile has been carried out using different methods. One of the commonly used methods involves the reaction of 2,3,4-trimethylthiophene with malononitrile in the presence of sodium ethoxide to yield 6-(2,3,4-trimethylthiophen-5-yl)-2,4-dicyano-3-ethoxycarbonyl-1,2-dihydropyridine. This intermediate is then reacted with hydrazine hydrate to yield the final product, this compound.

Scientific Research Applications

6-amino-2,3,4-trimethylthieno[2,3-b]pyridine-5-carbonitrile has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of application is in the development of new drugs. This compound has been found to exhibit potent anti-cancer activity and has been studied as a potential drug candidate for the treatment of various types of cancer.